Cas no 1805121-75-8 (5-Amino-2-nitroisonicotinonitrile)

• Product Name: 5-Amino-2-nitroisonicotinonitrile
• CAS No: 1805121-75-8
• MF: C₆H₄N₄O₂
• MW: 164.121560096741
• CID: 4899424
• Update Time: 2025-09-22

5-Amino-2-nitroisonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-nitroisonicotinonitrile

• Inchi： 1S/C6H4N4O2/c7-2-4-1-6(10(11)12)9-3-5(4)8/h1,3H,8H2
• InChI Key： JBKKCTDNMMLWNO-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C#N)C(=CN=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 227
• XLogP3: 0.6
• Topological Polar Surface Area: 109

Additional information on 5-Amino-2-nitroisonicotinonitrile

Introduction to 5-Amino-2-nitroisonicotinonitrile (CAS No. 1805121-75-8)

5-Amino-2-nitroisonicotinonitrile, with the chemical identifier CAS No. 1805121-75-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of heterocyclic nitro compounds, which are widely studied for their potential biological activities and structural versatility. The unique arrangement of functional groups in its molecular structure—specifically the amino and nitro substituents on a pyridine ring, coupled with a cyano group—makes it a promising candidate for further investigation in drug discovery and synthetic chemistry.

The synthesis and characterization of 5-Amino-2-nitroisonicotinonitrile have been subjects of considerable interest in recent years. Researchers have been exploring its reactivity and utility in constructing more complex molecular architectures, particularly in the development of novel therapeutic agents. The nitro group, in particular, serves as a versatile handle for further functionalization, enabling chemists to introduce additional pharmacophores or modify existing ones. This adaptability has made 5-Amino-2-nitroisonicotinonitrile a valuable intermediate in multi-step synthetic pathways aimed at creating molecules with enhanced pharmacological properties.

In the context of contemporary pharmaceutical research, the exploration of heterocyclic compounds like 5-Amino-2-nitroisonicotinonitrile is driven by their demonstrated ability to interact with biological targets in unique ways. The pyridine core is a common motif in many bioactive molecules, and modifications to this scaffold can lead to significant changes in activity profiles. For instance, studies have shown that nitro-substituted pyridines can exhibit antimicrobial, antiviral, and anti-inflammatory properties, depending on the specific substitution pattern and overall molecular configuration.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 5-Amino-2-nitroisonicotinonitrile. Molecular modeling techniques allow researchers to predict how this compound might bind to biological targets such as enzymes or receptors, providing insights into its potential therapeutic applications before costly experimental trials are conducted. These computational studies often highlight key interactions between the amino, nitro, and cyano groups within the molecule and their corresponding binding pockets on biological targets.

The role of 5-Amino-2-nitroisonicotinonitrile as a building block extends beyond its direct use as an active pharmaceutical ingredient (API). It serves as a crucial precursor in the synthesis of more complex derivatives that may exhibit improved pharmacokinetic profiles or target specific disease pathways with higher selectivity. For example, researchers have investigated its potential utility in developing kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The nitro group can be reduced to an amine or further functionalized to introduce additional pharmacological motifs.

From a synthetic chemistry perspective, 5-Amino-2-nitroisonicotinonitrile offers several advantages due to its well-defined reactivity patterns. The cyano group can undergo various transformations such as hydrolysis to carboxylic acids or reduction to amines, while the nitro group can be selectively reduced or converted into other functional groups like azides or hydroxylamines. These transformations provide chemists with multiple avenues for constructing diverse molecular libraries for high-throughput screening (HTS) campaigns.

In conclusion, 5-Amino-2-nitroisonicotinonitrile (CAS No. 1805121-75-8) represents a fascinating compound with broad applications in medicinal chemistry and drug development. Its unique structural features make it an attractive scaffold for designing novel therapeutics targeting various diseases. As research continues to uncover new synthetic methodologies and computational tools, the potential uses of this compound are likely to expand further, solidifying its importance in the ongoing quest for innovative pharmaceutical solutions.